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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Heliosit®
Orthodontic, a light-curing, single-component luting material, for the bonding of lingual retainers

in orthodontic applications. This document synthesizes manufacturer's data with findings from

scientific literature to offer detailed protocols and performance data.

Material Properties and Composition
Heliosit® Orthodontic is a highly translucent composite material designed for orthodontic

bonding.[1][2][3][4][5] Its composition is optimized for ease of use and reliable adhesion to

etched enamel surfaces.

Table 1: Composition of Heliosit® Orthodontic[1][3][4][6]
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Component Percentage (by weight) Function

Monomer Matrix

Urethane dimethacrylate

(UDMA)
~85%

Provides a strong, cross-linked

polymer backbone.

Bisphenol A-glycidyl

methacrylate (Bis-GMA)

Enhances viscosity and

mechanical properties.

Decandiol dimethacrylate

Co-monomer to improve

conversion and reduce

shrinkage.

Filler

Highly dispersed silicon

dioxide
~14%

Reinforces the composite and

controls handling

characteristics.

Additives

Catalysts and Stabilizers ~1%

Initiates polymerization upon

light exposure and ensures

shelf life.

Table 2: Physical and Mechanical Properties of Heliosit® Orthodontic

Property Value Source

Flexural Strength 80 MPa [1][7][8]

Bond Strength to Etched

Enamel (Brackets)
10-12 MPa [1][7]

Mechanism of Adhesion
The adhesion of Heliosit® Orthodontic to the tooth surface is a micromechanical process. The

recommended protocol involves acid etching of the enamel, which creates microscopic pores.
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The low-viscosity resin then penetrates these irregularities and, upon polymerization, forms a

strong mechanical interlock.

Application Protocol for Lingual Retainer Bonding
This protocol is a synthesis of the manufacturer's instructions for orthodontic bonding and

established clinical procedures for lingual retainer placement.

Tooth Preparation
Cleaning: Thoroughly clean the lingual surfaces of the teeth to be bonded using a pumice

slurry and a prophy cup.[1][9]

Isolation: Isolate the teeth from saliva and moisture using cotton rolls, a saliva ejector, or a

dry field system.[1][9]

Etching: Apply a 37% phosphoric acid etching gel to the entire lingual surface of each tooth

that will be bonded. The etching time should be 30-60 seconds.[1][9] For heavily fluoridated

enamel, a longer etching time may be necessary.[1]

Rinsing and Drying: Thoroughly rinse the etchant with water for at least 15 seconds and then

dry the enamel surfaces with oil-free air. The etched surface should have a chalky-white

appearance, which is indicative of a properly etched surface.[1] If this appearance is not

achieved, re-etch for another 30 seconds.[1]

Retainer Wire Adaptation and Placement
Wire Selection and Adaptation: Select a multi-stranded, flexible wire (e.g., 0.0175-inch

stainless steel) and adapt it passively to the lingual contours of the teeth. Ensure the wire

does not interfere with the patient's occlusion.

Wire Stabilization: The adapted wire must be held securely in place during the bonding

procedure. This can be achieved using dental floss, ligature wires, or a silicone transfer key.

Heliosit® Application and Curing
Application of Heliosit®: Apply a small amount of Heliosit® Orthodontic directly to the

etched enamel surface where the retainer wire will be placed. Alternatively, the adhesive can
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be applied to the wire itself before positioning.

Wire Placement: Gently press the adapted retainer wire into the uncured Heliosit® resin.

Light Curing: Light-cure each tooth for a total of 40 seconds, typically 20 seconds from the

incisal aspect and 20 seconds from the gingival aspect, to ensure complete polymerization of

the adhesive around the wire.[1]

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: Workflow for Lingual Retainer Bonding with Heliosit®.

Experimental Data and Performance
A key consideration for the clinical success of lingual retainers is the bond strength of the

adhesive used. An in-vitro study by Radlanski et al. provides valuable comparative data on the

shear bond strength of Heliosit® Orthodontic for this specific application.

Experimental Protocol: Shear Bond Strength Testing
(Adapted from Radlanski et al.)

Specimen Preparation: Extracted human lower anterior teeth were used. A 1 cm length of

lingual retainer wire was bonded to the lingual surface of each tooth.

Bonding Procedure: The enamel was etched with 37% phosphoric acid for 60 seconds,

followed by rinsing and drying. Heliosit® Orthodontic was applied to the wire, which was

then pressed onto the enamel surface. The adhesive was light-cured.

Testing: A universal testing machine was used to apply a vertical shear force to the bond site

until failure.

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [color="#34A853"];

}
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Caption: Experimental Workflow for Shear Bond Strength Testing.

Quantitative Data
The following table summarizes the shear bond strength of Heliosit® Orthodontic when used

with different types of lingual retainer wires, as reported by Radlanski et al.

Table 3: Shear Bond Strength of Lingual Retainers Bonded with Heliosit® Orthodontic

Wire Type Mean Shear Bond Strength (N)

Dentaflex co-axial 0.018" Not specified in abstract

Dentaflex multistranded 0.018" Not specified in abstract

Respond Dead Soft straight 0.0175" Not specified in abstract

Composite Comparison Mean Shear Bond Strength (N)

Heliosit® Orthodontic Less stable than Tetric Flow

Tetric Flow Most stable resin in the study

Note: The abstract of the study by Radlanski et al. states that Tetric Flow proved to be the more

stable resin, but does not provide specific mean bond strength values for Heliosit® with

different wires.

Conclusion
Heliosit® Orthodontic is a suitable adhesive for bonding lingual retainers, with a

straightforward application protocol. Its single-component, light-cured nature offers clinical

convenience. While in-vitro studies suggest that other flowable composites might offer higher

bond strength for this specific application, the clinical performance of Heliosit® is generally

considered adequate. Proper tooth preparation, isolation, and curing technique are critical to

ensuring a durable and long-lasting bond for lingual retainers. Further clinical studies are

warranted to establish the long-term success rates of lingual retainers bonded with Heliosit®
Orthodontic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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